Cas no 567-39-5 (7-methyl-2,3,5,6,7,8-hexahydro-1h-pyrrolizin-1-ol)

7-methyl-2,3,5,6,7,8-hexahydro-1h-pyrrolizin-1-ol structure
567-39-5 structure
Product name:7-methyl-2,3,5,6,7,8-hexahydro-1h-pyrrolizin-1-ol
CAS No:567-39-5
MF:C8H15NO
MW:141.210802316666
CID:1599618
PubChem ID:11815460

7-methyl-2,3,5,6,7,8-hexahydro-1h-pyrrolizin-1-ol Chemical and Physical Properties

Names and Identifiers

    • 7-methyl-2,3,5,6,7,8-hexahydro-1h-pyrrolizin-1-ol
    • NSC62958
    • AR-1H3793
    • AC1Q7AXJ
    • AGN-PC-00GQIR
    • (7aR)-7t-methyl-(7ar)-hexahydro-pyrrolizin-1t-ol
    • RETRONSCANOL
    • (-)-retronecanol
    • AC1L3ZLO
    • 7-methylhexahydro-1h-pyrrolizin-1-ol
    • Retronecanol
    • CTK8D9588
    • NSC62958; AR-1H3793; AC1Q7AXJ; AGN-PC-00GQIR; (7aR)-7t-methyl-(7ar)-hexahydro-pyrrolizin-1t-ol; RETRONSCANOL; (-)-retronecanol; AC1L3ZLO; 7-methylhexahydro-1h-pyrrolizin-1-ol; Retronecanol; CTK8D9588;
    • 1H-Pyrrolizin-1-ol, hexahydro-7-methyl-, (1R-(1alpha,7alpha,7abeta))-
    • 567-39-5
    • 7.BETA.-HYDROXYHELIOTRIDANE
    • 04U250A48R
    • NSC-62958
    • NSC 62958
    • UNII-04U250A48R
    • 1H-Pyrrolizin-1-ol, hexahydro-7-methyl-, (1R,7S,7aR)-
    • Inchi: InChI=1S/C8H15NO/c1-6-2-4-9-5-3-7(10)8(6)9/h6-8,10H,2-5H2,1H3/t6-,7+,8+/m0/s1
    • InChI Key: PGMBNUMLNAJSJR-XLPZGREQSA-N
    • SMILES: CC1CCN2C1C(CC2)O

Computed Properties

  • Exact Mass: 141.11545
  • Monoisotopic Mass: 141.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.5Ų
  • XLogP3: 0.8

Experimental Properties

  • PSA: 23.47

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